1-[(2-methylphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione

• IUPAC Name: 1-[(2-methylphenyl)methyl]-3-phenyl-4aH-thieno[3,2-d]pyrimidin-1-ium-2,4-dione
• InChI: InChI=1S/C20H17N2O2S/c1-14-7-5-6-8-15(14)13-21-17-11-12-25-18(17)19(23)22(20(21)24)16-9-3-2-4-10-16/h2-12,18H,13H2,1H3/q+1
• InChI Key: XTUXHYKYLWNKFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C[N+]2=C3C=CSC3C(=O)N(C2=O)C4=CC=CC=C4
• Molecular Formula: C20H17N2O2S+
• Molecular Weight: 349.4 g/mol

Description

1-[(2-methylphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C20H16N2O2S and its molecular weight is 348.42. The purity is usually 95%.
BenchChem offers high-quality 1-[(2-methylphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(2-methylphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

The emergence of multidrug-resistant microbial pathogens necessitates the discovery of novel antimicrobial agents. Researchers have explored pyrimidine derivatives for their antimicrobial potential. For instance, Anupama et al. synthesized a series of 2,4,6-trisubstituted pyrimidines and evaluated their in vitro activity against bacterial and fungal strains. .

Anticancer Properties

Pyrimidine-fused heterocycles have gained recognition as potential anticancer agents. A library of 2,4-diamino-furo[2,3-d]pyrimidine derivatives was developed and tested against cancer cell lines. .

Anti-Inflammatory Effects

Inflammation plays a crucial role in various diseases. Pyrimidine derivatives have been investigated for their anti-inflammatory properties. .

Antioxidant Activity

Pyrimidine compounds have shown antioxidant potential. .

Antiviral Applications

While further research is needed, pyrimidine derivatives may exhibit antiviral effects. .

Other Biological Activities

Beyond the mentioned fields, pyrimidine scaffolds have been associated with analgesic, anthelmintic, and antimalarial properties. .

Mechanism of Action

Target of Action

The primary targets of 1-[(2-methylphenyl)methyl]-3-phenyl-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione are currently unknown due to the lack of research . Thienopyrimidinediones, the class of compounds to which it belongs, are synthesized in laboratories and haven’t been found naturally. Research on this class of compounds is relatively new and ongoing .

Mode of Action

Thienopyrimidinediones, in general, are being explored for their potential applications in various areas but their mechanisms of action are still under investigation .

Pharmacokinetics

The degree of lipophilicity, i.e., the affinity of this drug for a lipid environment, allows it to diffuse easily into the cells .